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Compound of Interest

Compound Name: Psilocine-d10
CAS No.: 1435934-64-7
Cat. No.: B6594908
Get Quote
Abstract

As psilocybin-assisted therapies advance through Phase Il/1ll clinical trials, the demand for
rigorous bioanalytical quantification of its active metabolite, Psilocin (4-hydroxy-N,N-
dimethyltryptamine), has escalated. This guide evaluates NIST-traceable Psilocine-d10
Certified Reference Materials (CRMs) against lower-deuterated analogs (

) and non-certified standards. We provide a validated LC-MS/MS workflow, demonstrating why
the

Da mass shift and ISO 17034 certification are non-negotiable for regulatory acceptance in
forensic and clinical toxicology.

Technical Comparison: Why Psilocine-d10?

In quantitative mass spectrometry, the choice of Internal Standard (1S) dictates the reliability of
the data. While Psilocine-d4 is cheaper and widely available, Psilocine-d10 offers superior
performance in regulated environments.
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The Isotopic Advantage ( vs. )

The primary failure mode in SIL-IS (Stable Isotope Labeled Internal Standard) methods is
isotopic contribution (cross-talk). High concentrations of the native analyte can contribute to the
IS signal if the mass difference is insufficient, artificially lowering the calculated concentration.

- Psilocine-d10 Psilocine-d4 Mechanism of
eature
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Regulatory Hierarchy: CRM vs. Analytical Standard

For clinical trials (FDA/EMA) and forensic toxicology, "research grade" standards are
insufficient.

o Certified Reference Material (CRM): Manufactured under ISO 17034 accreditation.[1][2]
Comes with a Certificate of Analysis (CoA) reporting the certified concentration with
calculated uncertainty (e.qg.,

) and traceability to a NIST primary standard.

o Analytical Standard: verification of identity and purity only. No guarantee of stability or
precise concentration for quantitative calibration.

Expert Insight: "Using a non-traceable standard in a GLP study introduces a ‘break in the chain’
of metrological traceability. If your calibration curve is biased by 5% due to an uncertified

standard, your entire pharmacokinetic (PK) profile is invalid."

Experimental Protocol: Validated LC-MS/MS
Workflow

This protocol utilizes a Biphenyl stationary phase, which provides superior selectivity for
tryptamines compared to C18 by engaging in

interactions with the indole ring.

Reagents & Standards

o Analyte: Psilocin (Native).
 Internal Standard: Psilocine-d10 (100 pg/mL CRM in Acetonitrile).[1][3][4]

e Matrix: Human Plasma or Whole Blood (Sodium Fluoride/Potassium Oxalate).
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» Mobile Phase A: Water + 0.1% Formic Acid + 2mM Ammonium Formate.[5]
» Mobile Phase B: Acetonitrile + 0.1% Formic Acid.
Sample Preparation (Protein Precipitation)[8]
e Aliquot: Transfer

of plasma to a 1.5 mL centrifuge tube.
e Spike IS: Add

of Psilocine-d10 working solution (

in MeOH).

o Note: Target final IS concentration of

on-column.

e Precipitate: Add

ice-cold Acetonitrile. Vortex vigorously for 30 seconds.
o Centrifuge:

for 10 minutes at

e Dilute: Transfer
supernatant to an autosampler vial and dilute with
Mobile Phase A (Water).

o Crucial Step: Diluting with aqueous buffer prevents "solvent effect” peak broadening for
early eluters.

LC-MS/MS Conditions

e Column: Raptor Biphenyl (
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)-

o Flow Rate:

« Injection Vol:

o Gradient:

o 0.0 min: 5% B

o 3.0 min: 95% B

o 3.1 min: 5% B (Re-equilibrate for 2 min).

MRM Transitions
Precursor ( Product ( Collision
Compound Role
) ) Energy (eV)
Psilocin 205.1 58.1 20 Quantifier
205.1 160.1 35 Quialifier
Psilocine-d10 215.2 64.2 20 IS Quant
215.2 166.2 35 IS Qual
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Note on Fragmentation: The

mass shift is distributed. The dimethylamine fragment (
58 in native) shifts to
64 (

Da), confirming the label is on the amine side chain, which is critical for specificity.

Workflow Visualization

The following diagram illustrates the critical path from sample accession to NIST-traceable data
generation.
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Caption: Logical workflow ensuring metrological traceability from the Certified Reference
Material (CRM) through to the final quantitative result.

Performance Data (Validation Summary)

The following data represents typical performance metrics achieved using Psilocine-d10 as
the internal standard in a regulated bioanalytical laboratory.
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Linearity & Sensitivity

e Range:
e Weighting:

e Correlation (

):
e LLOQ:
(S/N > 10)
Precision & Accuracy (Inter-Day, n=18)
Precision (% Acceptance
QC Level Conc. (ng/mL) Accuracy (%) .
RSD) Criteria
LLOQ 1.0 98.5 4.2
Low 3.0 101.2 3.1
Mid 50.0 99.8 1.8
High 800.0 100.4 1.5

Interpretation: The low RSD (<5%) at the LLOQ demonstrates the effectiveness of Psilocine-
d10 in compensating for matrix effects (ion suppression) which often plague early-eluting polar

compounds in urine/plasma.

Stability & Handling (Expert Tips)

Psilocin is notoriously unstable, prone to oxidation (turning blue/black).
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o Storage: Store the d10 CRM ampoules at -70°C (or -20°C minimum) protected from light.

» Solvent: Keep in Acetonitrile. Avoid Methanol for long-term storage as it can promote
degradation/esterification in the presence of trace acids.

o Amber Glass: Always use amber silanized vials to prevent adsorption and photo-oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b6594908?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6594908?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

